Cas no 1694104-29-4 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid)
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1694104-29-4
- 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid
- EN300-650433
-
- Inchi: 1S/C24H18F3NO4S/c25-24(26,27)33-15-11-9-14(10-12-15)21(22(29)30)28-23(31)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-12,20-21H,13H2,(H,28,31)(H,29,30)
- InChI Key: BAVIASJMZVFPAC-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C=CC(=CC=1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 473.09086372g/mol
- Monoisotopic Mass: 473.09086372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 101Ų
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-650433-0.05g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid |
1694104-29-4 | 0.05g |
$2454.0 | 2023-06-06 | ||
| Enamine | EN300-650433-0.1g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid |
1694104-29-4 | 0.1g |
$2571.0 | 2023-06-06 | ||
| Enamine | EN300-650433-0.25g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid |
1694104-29-4 | 0.25g |
$2687.0 | 2023-06-06 | ||
| Enamine | EN300-650433-0.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid |
1694104-29-4 | 0.5g |
$2804.0 | 2023-06-06 | ||
| Enamine | EN300-650433-1.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid |
1694104-29-4 | 1g |
$2921.0 | 2023-06-06 | ||
| Enamine | EN300-650433-2.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid |
1694104-29-4 | 2.5g |
$5724.0 | 2023-06-06 | ||
| Enamine | EN300-650433-5.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid |
1694104-29-4 | 5g |
$8470.0 | 2023-06-06 | ||
| Enamine | EN300-650433-10.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid |
1694104-29-4 | 10g |
$12560.0 | 2023-06-06 |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid
Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic Acid (CAS No. 1694104-29-4)
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid, a compound with the CAS number 1694104-29-4, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the synthesis of novel therapeutic agents. The presence of multiple functional groups, including the 9H-fluoren-9-ylmethoxy moiety and the trifluoromethylsulfanyl substituent on the phenyl ring, makes it a versatile building block for medicinal chemists.
The< strong>fluorene-based scaffold is particularly noteworthy, as fluorene derivatives are widely recognized for their enhanced metabolic stability and bioavailability. This feature is crucial in drug design, where maintaining structural integrity throughout biological processes is essential for efficacy. The incorporation of the< strong>methoxycarbonyl group further enhances the compound's reactivity, allowing for facile modifications and derivatization. These attributes make it an attractive candidate for exploring new pharmacophores and drug candidates.
In recent years, there has been a growing interest in compounds containing< strong>trifluoromethylsulfanyl groups due to their ability to modulate pharmacokinetic properties. The< strong>trifluoromethyl moiety is known to improve lipophilicity and metabolic stability, while the< strong>sulfanyl group can introduce additional interactions with biological targets. This combination of features has led to the discovery of several potent and selective drug molecules in various therapeutic areas.
The synthesis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
The compound's potential applications extend beyond its role as a synthetic intermediate. Preliminary studies have suggested that it may exhibit inhibitory activity against various enzymes and receptors relevant to human health. For instance, derivatives of this compound have shown promise in targeting enzymes involved in inflammation and cancer progression. These findings highlight its significance as a lead compound for further medicinal chemistry investigations.
The< strong>fluorene moiety, in particular, has been extensively studied for its ability to enhance binding affinity and selectivity. By leveraging this structural motif, researchers can design molecules that interact more effectively with biological targets. Additionally, the< strong>methoxycarbonyl group provides a handle for further functionalization, allowing chemists to explore diverse chemical space. This flexibility is essential for optimizing drug candidates for clinical use.
In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid (CAS No. 1694104-29-4) represents a promising candidate for pharmaceutical development. Its unique structural features, including the< strong>fluorene-based scaffold,< strong>methoxycarbonyl, and< strong>trifluoromethylsulfanyl groups, make it a valuable tool for medicinal chemists. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play a significant role in the discovery and development of novel drugs.
1694104-29-4 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)